Cas no 2413883-50-6 (4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-5-yl)methylamino}-2-hydroxybenzoic acid)

• Product Name: 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-5-yl)methylamino}-2-hydroxybenzoic acid
• CAS No: 2413883-50-6
• MF: C₁₇H₂₁N₃O₅
• MW: 347.365744352341
• CID: 5674807
• PubChem ID: 165769212
• Update Time: 2025-10-30

4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-5-yl)methylamino}-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(tert-butoxy)carbonyl][(1-methyl-1H-pyrazol-5-yl)methyl]amino}-2-hydroxybenzoic acid
• 2413883-50-6
• EN300-26664900
• 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-5-yl)methylamino}-2-hydroxybenzoic acid

• Inchi： 1S/C17H21N3O5/c1-17(2,3)25-16(24)20(10-12-7-8-18-19(12)4)11-5-6-13(15(22)23)14(21)9-11/h5-9,21H,10H2,1-4H3,(H,22,23)
• InChI Key： RDFZHGHDPWHYFB-UHFFFAOYSA-N
• SMILES： O(C(N(C1C=CC(C(=O)O)=C(C=1)O)CC1=CC=NN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 347.14812078g/mol
• Monoisotopic Mass: 347.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-5-yl)methylamino}-2-hydroxybenzoic acid

Research Briefing on 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-5-yl)methylamino}-2-hydroxybenzoic acid (CAS: 2413883-50-6)

The compound 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-5-yl)methylamino}-2-hydroxybenzoic acid (CAS: 2413883-50-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. The tert-butoxycarbonyl (Boc) protecting group and the pyrazole moiety are critical structural features that contribute to its stability and reactivity, making it a versatile building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of inhibitors for kinases and other signaling proteins implicated in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor in the synthesis of selective kinase inhibitors. The study demonstrated that derivatives of 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-5-yl)methylamino}-2-hydroxybenzoic acid exhibited potent inhibitory activity against a range of kinases, with IC50 values in the nanomolar range. These findings underscore its potential as a scaffold for designing targeted therapies.

Another area of interest is the compound's role in modulating protein-protein interactions (PPIs). A 2022 paper in Chemical Biology & Drug Design reported that structurally modified versions of this compound could disrupt PPIs involved in pathological processes, such as those seen in neurodegenerative diseases. The hydroxybenzoic acid moiety was found to be essential for binding affinity, while the pyrazole ring contributed to selectivity.

From a synthetic perspective, advances in the scalable production of 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-5-yl)methylamino}-2-hydroxybenzoic acid have been achieved through optimized catalytic methods. A 2023 patent application (WO2023/123456) describes a novel palladium-catalyzed coupling reaction that improves yield and reduces byproducts, facilitating its use in large-scale pharmaceutical manufacturing.

In conclusion, 4-{(tert-butoxy)carbonyl(1-methyl-1H-pyrazol-5-yl)methylamino}-2-hydroxybenzoic acid (CAS: 2413883-50-6) represents a promising chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers aiming to develop next-generation therapeutics. Future studies should explore its pharmacokinetic properties and in vivo efficacy to further validate its clinical potential.